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Compound of Interest

Compound Name: 1H-indole-2-carboxylic acid

Cat. No.: B563900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1H-indole-2-carboxylic
acid in methanol, a critical parameter for the development of pharmaceuticals and other

chemical processes. Understanding the solubility behavior of this indole derivative is essential

for designing efficient crystallization, purification, and formulation protocols. This document

presents quantitative solubility data, details the experimental methodology for its determination,

and provides a logical workflow for solubility assessment.

Quantitative Solubility Data
The solubility of 1H-indole-2-carboxylic acid in methanol has been experimentally determined

across a range of temperatures. The data, presented in Table 1, indicates a positive correlation

between temperature and solubility; as the temperature of the methanol increases, so does the

amount of 1H-indole-2-carboxylic acid that can be dissolved. This information is crucial for

optimizing processes such as recrystallization, where temperature manipulation is used to

control the precipitation of the solute.
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Temperature (K) Mole Fraction (x)

278.15 0.0103

283.15 0.0124

288.15 0.0148

293.15 0.0176

298.15 0.0209

303.15 0.0248

308.15 0.0294

313.15 0.0348

318.15 0.0412

323.15 0.0487

328.15 0.0575

333.15 0.0678

338.15 0.0799

343.15 0.0941

348.15 0.1107

353.15 0.1301

358.15 0.1526

360.15 0.1625

Table 1. Experimental mole fraction solubility of 1H-indole-2-carboxylic acid in methanol at

various temperatures under atmospheric pressure. Data sourced from the Journal of Chemical

& Engineering Data[1].

Experimental Protocol for Solubility Determination
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The quantitative data presented in this guide was obtained using the synthetic method, a

common technique for determining the solubility of solid compounds in liquids. The following is

a detailed description of the methodology.

Objective: To determine the saturation temperature of a solid-liquid mixture of known

composition.

Apparatus:

Jacketed glass vessel

Magnetic stirrer

Precision temperature controller with a circulating water/oil bath

Calibrated thermometer or temperature probe (e.g., Pt100)

Laser monitoring system

Analytical balance

Procedure:

Preparation of the Mixture: A known mass of 1H-indole-2-carboxylic acid and a known

mass of methanol are accurately weighed and placed into the jacketed glass vessel.

Heating and Dissolution: The mixture is continuously stirred while the temperature of the

circulating bath is gradually increased. This process continues until all the solid solute has

completely dissolved, resulting in a clear solution.

Cooling and Saturation Point Detection: The temperature of the system is then slowly

decreased at a controlled rate.

Laser Monitoring: A laser beam is passed through the solution, and the intensity of the

transmitted light is monitored by a detector. The point at which the solid begins to precipitate

marks the saturation temperature. This is observed as a sudden decrease in the intensity of

the transmitted light due to the scattering of light by the newly formed solid particles.
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Data Recording: The temperature at which precipitation is first observed is recorded as the

equilibrium solubility temperature for that specific composition.

Repetition: The process is repeated for different compositions of solute and solvent to

generate a comprehensive solubility curve.

This synthetic method, coupled with laser monitoring, provides a precise and reliable means of

determining the solubility of compounds like 1H-indole-2-carboxylic acid in various solvents.

[1][2]

Logical Workflow for Solubility Assessment
The following diagram illustrates a generalized workflow for assessing the solubility of a

compound, a fundamental process in chemical and pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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